2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-(3-methyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H21N3O2S2/c1-26-22(28)21-20(18(14-29-21)17-10-6-3-7-11-17)25-23(26)30-15-19(27)24-13-12-16-8-4-2-5-9-16/h2-11,14H,12-13,15H2,1H3,(H,24,27)
• InChI Key: IVIXHQYDYOJDOX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C(=CS2)C3=CC=CC=C3)N=C1SCC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C23H21N3O2S2
• Molecular Weight: 435.6 g/mol
• CAS No.: 1040632-08-3

Description

The structure includes a 3-methyl and 7-phenyl substitution on the thienopyrimidinone ring, coupled with a sulfanyl-linked acetamide group bearing an N-(2-phenylethyl) substituent. Molecular weight is calculated as 435 g/mol (C₂₃H₂₁N₃O₂S₂).

Biological Activity

The compound 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide is a complex organic molecule that belongs to the thienopyrimidine class. This compound has garnered attention due to its potential biological activities, particularly in antimicrobial and antitumor applications. This article examines the biological activity of this compound, supported by data tables and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{19}N_{3}O_{2}S_{2}$ with a molecular weight of approximately 421.5 g/mol. The structure features a thieno[3,2-d]pyrimidine core, which is known for its pharmacological significance.

Property	Value
Molecular Formula	C22H19N3O2S2
Molecular Weight	421.5 g/mol
CAS Number	1040632-29-8

Antimicrobial Activity

Research indicates that compounds within the thienopyrimidine family exhibit significant antimicrobial properties. A study on related thieno[3,2-d]pyrimidin derivatives demonstrated substantial antibacterial and antimycobacterial activity against strains such as Escherichia coli and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values were determined, revealing that these compounds could inhibit microbial growth effectively at low concentrations .

Key Findings:

• Compounds with a thienopyrimidine core showed significant activity against both Gram-positive and Gram-negative bacteria.
• Substituted amido or imino side chains at position 3 are essential for enhancing antimicrobial efficacy.

Antitumor Activity

The thienopyrimidine derivatives have also been explored for their antitumor properties. The unique structural features of the compound may contribute to its ability to interact with biological targets involved in cancer progression. Preliminary studies suggest that similar compounds have shown promise in inhibiting tumor cell proliferation .

Case Study:
In a comparative analysis of various thienopyrimidine derivatives, those containing specific substitutions demonstrated superior antitumor activity in vitro. The mechanism of action is hypothesized to involve interference with DNA synthesis or repair mechanisms within cancer cells.

The biological activity of 2-({3-methyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide is likely attributed to its ability to interact with specific enzymes or receptors within microbial and tumor cells. The presence of the sulfanyl group may enhance its reactivity and interaction with biological molecules.

Toxicity Profile

Toxicity assessments are crucial for evaluating the safety of new compounds. In studies involving related thieno[3,2-d]pyrimidine derivatives, compounds were found to be non-toxic at concentrations up to 200 µmol/L, indicating a favorable safety profile for further development .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	R1 Substituents	R2 Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)
Target Compound	Thieno[3,2-d]pyrimidin-4-one	3-methyl, 7-phenyl	N-(2-phenylethyl)	435	Not reported	Not reported
2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide	Dihydropyrimidin-2-yl	4-methyl	N-(2,3-dichlorophenyl)	344.21	230	80
2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(4-phenoxyphenyl)acetamide	Dihydropyrimidin-2-yl	4-methyl	N-(4-phenoxyphenyl)	~360*	224–226	60
2-[[3-(4-methylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide	Thieno[3,2-d]pyrimidin-4-one	3-(4-methylphenyl)	N-[4-(trifluoromethoxy)phenyl]	Not reported	Not reported	Not reported
N-(2-Ethyl-6-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide	Thieno[3,2-d]pyrimidin-4-one	3-ethyl, 6-methyl, 7-phenyl	N-(2-ethyl-6-methylphenyl)	403.5	Not reported	Not reported

*Estimated based on molecular formula.

Key Findings:

Core Structure Differences: The target compound and those in and share the thienopyrimidinone core, which is more rigid and planar compared to the dihydropyrimidin-2-yl cores in and . This rigidity may enhance binding affinity to hydrophobic enzyme pockets .

Substituent Effects :

• Electron-Withdrawing Groups : The dichlorophenyl group in increases polarity and may improve electrostatic interactions but reduce bioavailability. In contrast, the trifluoromethoxy group in enhances metabolic stability and lipophilicity .
• Flexibility vs. Rigidity : The phenethyl side chain in the target compound offers conformational flexibility, whereas bulkier substituents (e.g., ’s ethyl-methylphenyl group) may restrict binding to specific targets.

Physicochemical Properties: Melting Points: The dihydropyrimidinone derivatives and exhibit higher melting points (224–230°C), likely due to stronger intermolecular hydrogen bonding from the NH group in the non-fused pyrimidinone. Thienopyrimidinones (e.g., target compound) may have lower solubility due to increased hydrophobicity.

Biological Implications: Thienopyrimidinones are associated with kinase inhibition (e.g., EGFR, VEGFR), while dihydropyrimidinones are often explored as antimicrobials . The target compound’s phenethyl group may target neurological receptors (e.g., serotonin transporters), but further assays are needed.